Cas no 2137609-69-7 (1,2-Benzisoxazole-3-methanol, 7-methyl-)

• Product Name: 1,2-Benzisoxazole-3-methanol, 7-methyl-
• CAS No: 2137609-69-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5259119
• Update Time: 2025-06-12

1,2-Benzisoxazole-3-methanol, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanol, 7-methyl-

• Inchi： 1S/C9H9NO2/c1-6-3-2-4-7-8(5-11)10-12-9(6)7/h2-4,11H,5H2,1H3
• InChI Key： ZKCRKHMVSSRWSQ-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2C)C(CO)=N1

Additional information on 1,2-Benzisoxazole-3-methanol, 7-methyl-

Comprehensive Overview of 1,2-Benzisoxazole-3-methanol, 7-methyl- (CAS No. 2137609-69-7): Properties, Applications, and Innovations

1,2-Benzisoxazole-3-methanol, 7-methyl- (CAS No. 2137609-69-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The benzisoxazole core, combined with a hydroxymethyl group at the 3-position and a methyl substitution at the 7-position, offers versatile reactivity for derivatization. This compound is particularly relevant in the design of bioactive molecules, aligning with the growing demand for small-molecule therapeutics and green chemistry solutions.

Recent studies highlight the role of 1,2-Benzisoxazole-3-methanol, 7-methyl- in drug discovery, especially for targeting neurological disorders and metabolic diseases. Its scaffold is structurally similar to fragments found in FDA-approved drugs, making it a valuable building block for medicinal chemists. Researchers are also exploring its potential in catalysis and material science, where its stability and functional groups enable innovative applications.

From an industrial perspective, the synthesis of CAS No. 2137609-69-7 emphasizes atom economy and low-waste processes, addressing sustainability concerns. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for GMP-compliant production. The compound’s solubility in polar solvents (e.g., DMSO, ethanol) further enhances its utility in high-throughput screening.

Emerging trends in AI-driven molecular design have spurred interest in 1,2-Benzisoxazole-3-methanol, 7-methyl- as a template for machine learning-assisted optimization. Computational models predict its binding affinity for enzymes like kinases and GPCRs, accelerating hit-to-lead transitions. These advancements align with user searches for "benzisoxazole derivatives in drug development" and "CAS 2137609-69-7 suppliers," reflecting market demand.

In agrochemicals, the compound’s heterocyclic framework shows promise for crop protection formulations. Its mode of action, potentially inhibiting fungal cell wall synthesis, is under investigation. This application resonates with searches for "sustainable pesticides" and "7-methyl benzisoxazole uses," highlighting its cross-industry relevance.

Regulatory compliance is another key focus. While 1,2-Benzisoxazole-3-methanol, 7-methyl- is not classified as hazardous, proper risk assessment protocols are recommended during handling. Safety data sheets (SDS) provide guidelines for storage (e.g., inert atmosphere, -20°C), ensuring stability for long-term research.

Future directions include exploring its photophysical properties for OLED materials and bioimaging probes. Collaborations between academia and industry are vital to unlock its full potential, as seen in recent patents filed for benzisoxazole-based fluorophores.

In summary, CAS No. 2137609-69-7 represents a multifaceted tool for modern chemistry. Its adaptability across life sciences, materials engineering, and computational chemistry positions it as a compound of enduring significance.